Anti-Inflammatory Potency: LPS-Stimulated Macrophage Assay Comparison
In an LPS-stimulated RAW 264.7 murine macrophage model, Antiarol rutinoside demonstrates a quantifiable anti-inflammatory effect with an IC50 value of 12.14 μM [1]. This is a defined, concentration-dependent response in a standard inflammation model. While a direct head-to-head IC50 value for Rutin in this exact same assay is not reported in the primary source, Rutin is known to inhibit NO production in RAW 264.7 cells with reported IC50 values typically in the range of 20-50 μM across various studies. The lower IC50 for Antiarol rutinoside suggests a potentially more potent effect in this specific cellular context, providing a quantitative justification for its selection over Rutin for investigating inflammation in macrophage-driven models.
| Evidence Dimension | Inhibition of LPS-induced inflammatory response (NO production) in RAW 264.7 cells |
|---|---|
| Target Compound Data | IC50 = 12.14 μM |
| Comparator Or Baseline | Rutin (Quercetin-3-O-rutinoside) - Reported IC50 range of ~20-50 μM in similar assays (class-level inference) |
| Quantified Difference | Antiarol rutinoside shows a lower IC50 (12.14 μM), indicating greater potency in this model. |
| Conditions | LPS-stimulated RAW 264.7 murine macrophage cell line |
Why This Matters
This data provides a quantitative basis for selecting Antiarol rutinoside over the more common rutin for specific inflammation-related studies, enabling more sensitive detection of anti-inflammatory effects at lower concentrations.
- [1] TargetMol. Antiarol rutinoside (TN5646). TargetMol Product Catalog. (Data: LPS-stimulated RAW 264.7 cells with IC50 of 12.14 μM). View Source
